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Compound of Interest

Compound Name: 3-Bromo-5-formylbenzonitrile

Cat. No.: B592712 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds is a cornerstone of laboratory safety and

regulatory compliance. This guide provides essential safety information and a detailed

operational plan for the disposal of 3-Bromo-5-formylbenzonitrile (CAS No. 644982-55-8),

ensuring that this process is conducted with the utmost care and adherence to safety protocols.

Crucial Safety Notice: The following procedures are based on the available safety data for 3-
Bromo-5-formylbenzonitrile and structurally related compounds. However, it is imperative to

obtain and meticulously follow the specific Safety Data Sheet (SDS) provided by the supplier

for this compound. The SDS is the primary and authoritative source for detailed safety and

disposal information.

Immediate Safety and Hazard Information
3-Bromo-5-formylbenzonitrile is a compound that requires careful handling due to its

potential hazards. While a complete, official SDS was not publicly available at the time of this

writing, information from chemical suppliers and databases for structurally similar compounds

indicates the following GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classifications.

Summary of Hazard Information:
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Hazard Category
GHS Hazard
Statement Code

Description GHS Pictogram

Acute Toxicity, Oral H302 Harmful if swallowed
GHS07 (Exclamation

Mark)

Skin Irritation H315 Causes skin irritation
GHS07 (Exclamation

Mark)

Eye Irritation H319
Causes serious eye

irritation

GHS07 (Exclamation

Mark)

Acute Toxicity,

Inhalation
H332 Harmful if inhaled

GHS07 (Exclamation

Mark)

This data is compiled from information on 3-Bromo-5-formylbenzonitrile and closely related

chemical structures. Always refer to the supplier-specific SDS for definitive hazard information.

Personal Protective Equipment (PPE)
When handling 3-Bromo-5-formylbenzonitrile, especially during disposal procedures, the

following personal protective equipment is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes. For larger

quantities or in case of a spill, additional protective clothing may be necessary.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If dusts are generated, a NIOSH-approved respirator for organic vapors and

particulates is recommended.

Step-by-Step Disposal Protocol for 3-Bromo-5-
formylbenzonitrile
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This protocol provides a general framework for the safe disposal of 3-Bromo-5-
formylbenzonitrile. Local, state, and federal regulations for hazardous waste disposal must be

followed.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled, and sealed container for "3-Bromo-5-
formylbenzonitrile waste."

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office. Incompatible materials can lead to

dangerous reactions.

2. Preparing for Disposal:

Ensure all personal protective equipment is correctly worn.

Conduct all waste handling activities within a certified chemical fume hood to minimize

inhalation exposure.

3. Containerization of Waste:

Solid Waste: If the compound is in solid form, carefully transfer it into the designated waste

container. Avoid generating dust. Use tools (spatulas, etc.) that will not create static

electricity.

Contaminated Materials: Any items contaminated with 3-Bromo-5-formylbenzonitrile, such

as weighing paper, gloves, and paper towels, should also be placed in the designated sealed

container.

Empty Containers: "Empty" containers of 3-Bromo-5-formylbenzonitrile must be triple-

rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate is considered hazardous

waste and must be collected in a separate, labeled container for liquid hazardous waste. Do

not pour the rinsate down the drain.

4. Labeling and Storage of Waste:
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The waste container must be securely sealed and labeled with "Hazardous Waste," the full

chemical name "3-Bromo-5-formylbenzonitrile," and the associated hazards (e.g., "Toxic,"

"Irritant").

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials.

5. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.

Provide the EHS office or contractor with the full chemical name and any available safety

information. The disposal method will likely involve high-temperature incineration at a

permitted hazardous waste facility.[1][2]

6. Spill and Emergency Procedures:

Small Spills: In a fume hood, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material and any contaminated cleaning supplies into the hazardous waste

container. Clean the area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Large Spills: Evacuate the immediate area and alert your institution's emergency response

team and EHS office. Do not attempt to clean up a large spill without proper training and

equipment.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromo-5-formylbenzonitrile.

Caption: Logical workflow for the safe disposal of 3-Bromo-5-formylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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